3,4-dimethylpentan-1-amine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of amines, such as “3,4-dimethylpentan-1-amine hydrochloride”, can be achieved through various methods. One common method is the reduction of nitriles or amides and nitro compounds. Other methods include S N 2 reactions of alkyl halides with ammonia or other amines, and nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide .Molecular Structure Analysis
The molecular structure of a compound defines its properties and reactivity. The InChI code for a similar compound, “3,3-dimethylpentan-1-amine hydrochloride”, is1S/C7H17N.ClH/c1-4-7(2,3)5-6-8;/h4-6,8H2,1-3H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dimethylpentan-1-amine hydrochloride involves the reaction of 3,4-dimethylpentan-1-ol with hydrochloric acid to form the corresponding hydrochloride salt of the amine.", "Starting Materials": [ "3,4-dimethylpentan-1-ol", "Hydrochloric acid" ], "Reaction": [ "Add 3,4-dimethylpentan-1-ol to a round-bottom flask", "Add hydrochloric acid to the flask and stir the mixture at room temperature for several hours", "Heat the mixture under reflux for several hours to complete the reaction", "Cool the mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum to obtain 3,4-dimethylpentan-1-amine hydrochloride" ] } | |
CAS RN |
2551119-07-2 |
Molecular Formula |
C7H18ClN |
Molecular Weight |
151.7 |
Purity |
95 |
Origin of Product |
United States |
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